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Compound of Interest

Compound Name: SLB1122168 formic

Cat. No.: B15571275 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

SLB1122168 formic, a potent Spns2-mediated S1P release inhibitor. Given that this product is

a formic acid salt, the safety precautions are primarily dictated by the properties of formic acid.

This document is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical and Physical Properties of Formic Acid
Formic acid, also known as methanoic acid, is a colorless, fuming liquid with a pungent odor.[1]

[2] It is the simplest carboxylic acid and is corrosive to metals and tissues.[1] Key physical

properties are summarized below.
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Property Value

Molecular Formula HCOOH

Molecular Weight 46.03 g/mol [3]

Boiling Point 100.6°C[2]

Melting Point 8.6°C[2]

Flash Point 156°F[1]

Density 1.22 g/cm³[3]

pKa 3.75[3]

Solubility Miscible with water, alcohol, and ether[4]

Hazard Identification and Exposure Limits
Formic acid is a corrosive and flammable liquid that can cause severe skin burns and eye

damage. Inhalation of vapors can be toxic and may irritate the respiratory tract.[5] It is also

harmful if swallowed.[6]

Occupational exposure limits for formic acid have been established by various regulatory

agencies to minimize health risks.

Agency Exposure Limit

OSHA (PEL) 5 ppm (9 mg/m³) TWA[7][8]

ACGIH (TLV) 5 ppm TWA; 10 ppm STEL[7]

NIOSH (REL) 5 ppm (9 mg/m³) TWA[7][8]

NIOSH (IDLH) 30 ppm[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.
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Operational and Disposal Plans
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling SLB1122168 formic to prevent exposure.

Eye and Face Protection: Chemical splash goggles and a face shield are required.[9]

Skin Protection:

Gloves: Wear chemical-resistant gloves such as butyl rubber, natural rubber, or PVC.[6]

Always inspect gloves for tears or holes before use.

Protective Clothing: A lab coat or apron should be worn.[9] For larger quantities, chemical-

resistant coveralls may be necessary.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if working outside of a fume hood or if ventilation is inadequate.[10]

Handling and Storage
Handling:

Always handle SLB1122168 formic in a well-ventilated area, preferably within a chemical

fume hood.[11]

Avoid direct contact with skin, eyes, and clothing.[11]

Prevent the release of vapors into the work environment.

Do not eat, drink, or smoke in areas where the chemical is handled.[10]

When diluting, always add acid to water slowly, never the other way around.[11]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

bases and oxidizing agents.[10]
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Keep containers tightly closed.[12]

Store on lower shelves, preferably in a designated acid cabinet.[11]

Disposal Plan
Waste Collection: Collect all waste containing SLB1122168 formic in designated, properly

labeled, and sealed containers.

Disposal Method: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Common disposal methods for formic acid waste include neutralization and

incineration.[13]

Neutralization: This involves carefully adding a base, such as sodium hydroxide, to the

acidic waste to adjust the pH to a neutral level.[13] This should only be performed by

trained personnel.

Incineration: This is a thermal treatment that burns the waste at high temperatures.[13]

Emergency Procedures and First Aid
In Case of Skin Contact: Immediately flush the affected area with large amounts of water for

at least 15 minutes and remove contaminated clothing.[14] Seek immediate medical

attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15-30

minutes, holding the eyelids open.[7][12] Remove contact lenses if present and easy to do.

Seek immediate medical attention.

In Case of Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, give artificial respiration. Seek immediate medical attention.

In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate

medical attention.[14]

Experimental Protocol: In Vitro Spns2 Inhibition
Assay
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This protocol outlines a general procedure for assessing the inhibitory activity of compounds

like SLB1122168 on Spns2-mediated sphingosine-1-phosphate (S1P) release.

Materials and Reagents
HEK293 cells stably expressing human Spns2

Cell culture medium (e.g., DMEM) with 10% fetal bovine serum

Serum-free medium

Test compound (SLB1122168 formic) dissolved in a suitable solvent (e.g., DMSO)

Sphingosine

LC-MS/MS or a commercial S1P ELISA kit for S1P quantification

Procedure
Cell Seeding: Seed the Spns2-expressing HEK293 cells in a 24-well plate at a density that

allows for optimal confluency at the time of the assay (e.g., 1-3 x 10^5 cells/well).[15]

Incubate for 24 hours.

Compound Incubation:

Wash the cells with serum-free medium.

Add fresh serum-free medium containing various concentrations of SLB1122168 formic.

Include a vehicle control (e.g., DMSO).

Incubate for 30 minutes at 37°C.[15]

S1P Export Stimulation: Add sphingosine to each well to a final concentration of 1 µM to

serve as a precursor for S1P.[15]

Sample Collection: After a defined incubation period, carefully collect the supernatant from

each well.
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S1P Quantification: Analyze the concentration of S1P in the collected supernatant using a

validated LC-MS/MS method or a commercial S1P ELISA kit.[15]

Data Analysis: Determine the IC50 value of SLB1122168 formic by plotting the percentage

of inhibition of S1P export against the compound concentration.

Visualizations
Safe Handling Workflow for SLB1122168 Formic
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Preparation

Handling

Disposal

Emergency

Consult Safety Data Sheet (SDS)
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Begin Experiment
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Exposure: Follow First-Aid Procedures
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Collect Waste in
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End of Experiment

Label Waste Container Clearly

Dispose as Hazardous Waste

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for safely handling SLB1122168 formic in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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